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Compound of Interest

Compound Name: Lunresertib

CAS No.: 2719793-90-3

Cat. No.: B10830186

Get Quote

For laboratory professionals engaged in the pioneering work of drug development, ensuring a

safe and compliant research environment is paramount. This guide provides essential, step-by-

step procedures for the proper disposal of Lunresertib (RP-6306), a potent and selective

PKMYT1 inhibitor. Adherence to these guidelines is critical for minimizing environmental impact

and ensuring personnel safety, reflecting a commitment to responsible chemical handling that

extends beyond the laboratory bench.

Hazard Profile of Lunresertib
A thorough understanding of the hazard profile of Lunresertib is the foundation of safe

handling and disposal. The following table summarizes the key hazards as identified in the

safety data sheet (SDS).[1]

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b10830186#bc-rfq
https://www.benchchem.com/product/b10830186/docs?utm_src=pdf-body#safeguarding-research-proper-disposal-procedures-for-lunresertib
https://www.benchchem.com/product/b10830186/docs?utm_src=pdf-body#safeguarding-research-proper-disposal-procedures-for-lunresertib
https://www.benchchem.com/product/b10830186/docs?utm_src=pdf-body#safeguarding-research-proper-disposal-procedures-for-lunresertib
https://dcchemicals.com/msds/MSDS_DC65243.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10830186?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hazard Classification GHS Code Description

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed.

Acute Aquatic Toxicity Category 1 H400: Very toxic to aquatic life.

Chronic Aquatic Toxicity Category 1
H410: Very toxic to aquatic life

with long lasting effects.

Lunresertib Disposal Workflow
The proper disposal of Lunresertib is a multi-step process that ensures the containment and

safe handling of this hazardous substance. The following diagram illustrates the logical

workflow for the disposal procedure, from initial waste generation to final removal by a certified

waste management service.
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Waste Generation & Segregation

Waste Accumulation

Labeling & Documentation

Storage

Disposal

Solid Waste
(e.g., contaminated gloves, vials)

Collect in designated, sealed,
and clearly labeled hazardous

waste containers.

Liquid Waste
(e.g., unused solutions, contaminated solvents)

Label containers with:
- 'Hazardous Waste'

- 'Lunresertib'
- Hazard Symbols (e.g., environmental hazard)

- Accumulation Start Date

Maintain a waste inventory log.

Store in a designated, secure,
and well-ventilated hazardous

waste storage area.

Arrange for pickup by a
certified hazardous waste

disposal company.

Click to download full resolution via product page

A logical workflow for the proper disposal of Lunresertib waste.

Detailed Disposal Protocol
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The following step-by-step protocol provides a direct answer to operational questions regarding

the disposal of Lunresertib.

1. Waste Segregation:

Solid Waste: All solid materials that have come into contact with Lunresertib, including

personal protective equipment (gloves, lab coats), empty vials, and contaminated lab

supplies (pipette tips, weighing papers), must be segregated as hazardous waste.

Liquid Waste: Unused solutions of Lunresertib, as well as solvents and cleaning solutions

used to decontaminate surfaces and glassware, must be collected as hazardous liquid

waste. Do not dispose of Lunresertib solutions down the drain.[1]

2. Waste Collection and Containment:

Use designated, leak-proof, and chemically compatible containers for collecting Lunresertib
waste.

Separate solid and liquid waste into different, clearly marked containers.

Keep containers securely sealed when not in use to prevent spills and exposure.

3. Labeling:

All waste containers must be clearly labeled as "Hazardous Waste."

The label must include the name of the chemical ("Lunresertib" or "RP-6306"), the relevant

hazard symbols (e.g., the pictogram for environmental hazard), and the date when the waste

was first added to the container (accumulation start date).

4. Storage:

Store hazardous waste containers in a designated, secure, and well-ventilated area away

from general laboratory traffic.

Ensure that the storage area is designed to contain any potential spills.

5. Final Disposal:
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The disposal of Lunresertib and its contaminated materials must be carried out through an

approved and licensed waste disposal plant.[1]

Contact your institution's Environmental Health and Safety (EHS) department to arrange for

the pickup and disposal of the hazardous waste by a certified contractor.

Do not attempt to treat or neutralize Lunresertib waste unless you have a specifically

approved and validated protocol from your EHS department.

Precautionary Measures:

Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety

glasses, a lab coat, and chemical-resistant gloves, when handling Lunresertib and its

waste.

Spill Management: In the event of a spill, collect the spillage and dispose of it as hazardous

waste.[1] Wash the affected area thoroughly after handling.[1]

Avoid Environmental Release: Take all necessary precautions to avoid the release of

Lunresertib into the environment.[1]

By implementing these procedures, researchers and laboratory managers can ensure the safe

and responsible disposal of Lunresertib, fostering a culture of safety and environmental

stewardship within their institutions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b10830186/docs#safeguarding-research-proper-
disposal-procedures-for-lunresertib]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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